![molecular formula C19H20N2O4 B3727032 N'-(3-allyl-2-hydroxybenzylidene)-2-(2-methoxyphenoxy)acetohydrazide](/img/structure/B3727032.png)
N'-(3-allyl-2-hydroxybenzylidene)-2-(2-methoxyphenoxy)acetohydrazide
Overview
Description
N'-(3-allyl-2-hydroxybenzylidene)-2-(2-methoxyphenoxy)acetohydrazide, also known as AHMA, is a synthetic compound that has been studied for its potential use in various scientific research applications. AHMA is a hydrazone derivative that has been synthesized through a simple and efficient method.
Mechanism of Action
The mechanism of action of N'-(3-allyl-2-hydroxybenzylidene)-2-(2-methoxyphenoxy)acetohydrazide is not fully understood. However, several studies have suggested that this compound induces cell cycle arrest and apoptosis in cancer cells by targeting the mitochondrial pathway. This compound has been shown to increase the production of reactive oxygen species (ROS), which leads to the activation of caspase-9 and caspase-3, resulting in apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its anticancer activity, this compound has been shown to have anti-inflammatory and antioxidant activity. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-(3-allyl-2-hydroxybenzylidene)-2-(2-methoxyphenoxy)acetohydrazide is its simple and efficient synthesis method. This compound is also a stable compound that can be easily stored and transported. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for further research on N'-(3-allyl-2-hydroxybenzylidene)-2-(2-methoxyphenoxy)acetohydrazide. One direction is to investigate the potential use of this compound as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore the use of this compound in combination with other anticancer agents to enhance its anticancer activity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound has been synthesized through a simple and efficient method and has shown promising anticancer activity against various cancer cell lines. This compound has several biochemical and physiological effects, including anti-inflammatory and antioxidant activity. While there are some limitations to the use of this compound in lab experiments, there are several future directions for further research on this compound.
Scientific Research Applications
N'-(3-allyl-2-hydroxybenzylidene)-2-(2-methoxyphenoxy)acetohydrazide has been studied for its potential use in various scientific research applications. One of the most promising applications of this compound is its use as an anticancer agent. Several studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for cancer therapy.
properties
IUPAC Name |
N-[(E)-(2-hydroxy-3-prop-2-enylphenyl)methylideneamino]-2-(2-methoxyphenoxy)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4/c1-3-7-14-8-6-9-15(19(14)23)12-20-21-18(22)13-25-17-11-5-4-10-16(17)24-2/h3-6,8-12,23H,1,7,13H2,2H3,(H,21,22)/b20-12+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRECZKUNBGGQNK-UDWIEESQSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NN=CC2=CC=CC(=C2O)CC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1OCC(=O)N/N=C/C2=CC=CC(=C2O)CC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.